Cas no 1805656-01-2 (4-Chloro-3-fluoro-2-methylthiophenol)

• Product Name: 4-Chloro-3-fluoro-2-methylthiophenol
• CAS No: 1805656-01-2
• MF: C₇H₆ClFS
• MW: 176.638943195343
• CID: 4960906
• Update Time: 2023-08-24

4-Chloro-3-fluoro-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoro-2-methylthiophenol

• Inchi： 1S/C7H6ClFS/c1-4-6(10)3-2-5(8)7(4)9/h2-3,10H,1H3
• InChI Key： KBDRBMPVZVSCJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1F)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.2
• Topological Polar Surface Area: 1